Cas no 2377004-32-3 (Tert-butyl (3R)-3-[(4-hydroxyphenyl)methyl]morpholine-4-carboxylate)

• Product Name: Tert-butyl (3R)-3-[(4-hydroxyphenyl)methyl]morpholine-4-carboxylate
• CAS No: 2377004-32-3
• MF: C₁₆H₂₃NO₄
• MW: 293.35812497139
• CID: 6235694
• PubChem ID: 145913437
• Update Time: 2025-10-28

Tert-butyl (3R)-3-[(4-hydroxyphenyl)methyl]morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7448097
• Tert-butyl (3R)-3-[(4-hydroxyphenyl)methyl]morpholine-4-carboxylate
• 2377004-32-3

• Inchi： 1S/C16H23NO4/c1-16(2,3)21-15(19)17-8-9-20-11-13(17)10-12-4-6-14(18)7-5-12/h4-7,13,18H,8-11H2,1-3H3/t13-/m1/s1
• InChI Key： FDTQLGJFIPZFJB-CYBMUJFWSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)[C@H](CC2C=CC(=CC=2)O)C1

Computed Properties

• Exact Mass: 293.16270821g/mol
• Monoisotopic Mass: 293.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 59Ų

Additional information on Tert-butyl (3R)-3-[(4-hydroxyphenyl)methyl]morpholine-4-carboxylate

Professional Introduction to Tert-butyl (3R)-3-[(4-hydroxyphenyl)methyl]morpholine-4-carboxylate (CAS No. 2377004-32-3)

Tert-butyl (3R)-3-[(4-hydroxyphenyl)methyl]morpholine-4-carboxylate, with the CAS number 2377004-32-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules known for their potential biological activity, particularly in the realm of enzyme inhibition and receptor interaction. The unique structural features of this molecule, including its chiral center and the presence of both hydroxyl and morpholine moieties, make it a promising candidate for further research and development.

The< strong>tert-butyl group in the molecular structure contributes to the overall stability and lipophilicity of the compound, which can be advantageous in terms of bioavailability and membrane permeability. This characteristic is particularly important in drug design, where optimizing pharmacokinetic properties is crucial for achieving therapeutic efficacy. The< strong>(3R) configuration of the chiral center ensures a specific stereochemical orientation that can influence the compound's interaction with biological targets, making it a key focus in structural-activity relationship (SAR) studies.

The presence of the< strong>4-hydroxyphenyl group introduces a hydrophilic moiety that can enhance solubility and binding affinity to certain biological targets. This hydroxyl group is also susceptible to various chemical modifications, allowing for the synthesis of derivatives with tailored properties. The< strong>morpholine ring is another significant feature, known for its ability to mimic natural amino acid structures and interact with enzymes and receptors in a manner similar to proteinogenic amino acids.

In recent years, there has been growing interest in the development of morpholine-based compounds due to their reported biological activities. For instance, studies have shown that morpholine derivatives can exhibit inhibitory effects on various enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The< strong>4-carboxylate group at the terminal position of the molecule provides a site for further functionalization, enabling the synthesis of prodrugs or conjugates that can enhance delivery or target specificity.

Current research in this area has focused on leveraging computational methods and high-throughput screening to identify novel derivatives of Tert-butyl (3R)-3-[(4-hydroxyphenyl)methyl]morpholine-4-carboxylate with improved pharmacological profiles. Advances in machine learning algorithms have allowed researchers to predict binding affinities and metabolic stability with high accuracy, accelerating the drug discovery process. Additionally, experimental techniques such as X-ray crystallography have been employed to elucidate the binding modes of these compounds with their target proteins.

The< strong>CAS number 2377004-32-3 serves as a unique identifier for this compound, facilitating its use in databases, literature references, and regulatory submissions. This standardized nomenclature ensures clarity and consistency across scientific publications and patents, aiding researchers in their efforts to share and build upon existing knowledge. The compound's detailed chemical structure has been thoroughly characterized using spectroscopic methods such as NMR spectroscopy and mass spectrometry, providing valuable insights into its molecular architecture.

The synthesis of Tert-butyl (3R)-3-[(4-hydroxyphenyl)methyl]morpholine-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Techniques such as chiral resolution and asymmetric synthesis are often employed to achieve the desired stereochemical purity. The use of protected groups is also common to prevent unwanted side reactions during synthesis, ensuring high yields and minimal impurities.

In conclusion, Tert-butyl (3R)-3-[(4-hydroxyphenyl)methyl]morpholine-4-carboxylate represents a fascinating molecule with potential therapeutic applications. Its unique structural features, combined with recent advancements in drug discovery technologies, make it an attractive candidate for further exploration. As research continues to uncover new biological activities and synthetic strategies, this compound is likely to play an important role in the development of novel pharmaceuticals.